Cas no 1643532-25-5 (Benzaldehyde, 4,4',4'',4'''-[1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene)]tetrakis-)

• Product Name: Benzaldehyde, 4,4',4'',4'''-[1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene)]tetrakis-
• CAS No: 1643532-25-5
• MF: C₄₀H₄₄N₄O₄
• MW: 644.801770210266
• CID: 4536503
• PubChem ID: 154202644
• Update Time: 2025-04-24

Benzaldehyde, 4,4',4'',4'''-[1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene)]tetrakis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4',4'',4'''-[1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayltetrakis(methylene)]tetrakis-
• 1643532-25-5
• H27729
• 4,4',4'',4'''-((1,4,7,10-TETRAAZACYCLODODECANE-1,4,7,10-TETRAYL)TETRAKIS(METHYLENE))TETRABENZALDEHYDE

• Inchi： 1S/C40H44N4O4/c45-29-37-9-1-33(2-10-37)25-41-17-19-42(26-34-3-11-38(30-46)12-4-34)21-23-44(28-36-7-15-40(32-48)16-8-36)24-22-43(20-18-41)27-35-5-13-39(31-47)14-6-35/h1-16,29-32H,17-28H2
• InChI Key： XDPRJPPATIGRHF-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CN1CCN(CC2C=CC(C=O)=CC=2)CCN(CC2C=CC(C=O)=CC=2)CCN(CC2C=CC(C=O)=CC=2)CC1

Computed Properties

• Exact Mass: 644.33625590Da
• Monoisotopic Mass: 644.33625590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.2Ų